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Compound of Interest

Compound Name: N-Methylhexanamide
CAS No.: 3418-05-1
Cat. No.: B1216667
Get Quote
. J

N-Methylhexanamide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methylhexanamide is a secondary amide with a six-carbon aliphatic chain. This document
provides a detailed overview of its chemical and physical properties, structural information, and
common experimental protocols for its synthesis and characterization. The information is
intended to serve as a comprehensive resource for researchers and professionals in the fields
of chemistry and drug development.

Chemical Structure and Identification

N-Methylhexanamide is structurally characterized by a hexanoyl group attached to a
methylamino group.
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IUPAC Name: N-methylhexanamide[1]

Molecular Formula: C7H1sNO[1]

Canonical SMILES: CCCCCC(=0O)NC[1]

CAS Number: 3418-05-1[1]

Physicochemical Properties

A summary of the key physicochemical properties of N-Methylhexanamide is presented in the
table below. These properties are crucial for understanding its behavior in various experimental
and physiological environments.

Property Value Source
Molecular Weight 129.20 g/mol [1]

Boiling Point 225.7 °C at 760 mmHg LookChem
Density 0.861 g/cm?3 LookChem
Flash Point 122.3°C LookChem
Melting Point Data not available

Solubility Data not available

LogP 15 [1]

Note: Experimental data for melting point and quantitative solubility are not readily available in
the public domain and would require experimental determination.

Experimental Protocols
Synthesis of N-Methylhexanamide

N-Methylhexanamide is typically synthesized via the acylation of methylamine with hexanoyl
chloride. This is a standard method for forming amide bonds.

Reaction:
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Hexanoyl chloride + Methylamine — N-Methylhexanamide + HCI

Materials:

Hexanoyl chloride
Methylamine (e.g., 40% solution in water or as a gas)
An inert solvent (e.g., dichloromethane, diethyl ether)

A base to neutralize the HCI byproduct (e.g., triethylamine, pyridine, or excess methylamine)

Procedure:

Dissolve hexanoyl chloride in an anhydrous, inert solvent in a round-bottom flask equipped
with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

Slowly add a solution of methylamine and the base to the stirred solution of hexanoyl
chloride. The reaction is exothermic.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitor by TLC or GC).

Quench the reaction by adding water.

Separate the organic layer. Wash the organic layer successively with a dilute acid solution
(e.g., 1M HCI) to remove excess amine, followed by a dilute base solution (e.g., saturated
NaHCO:s) to remove any unreacted acid chloride, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).

Filter off the drying agent and remove the solvent under reduced pressure to yield the crude
N-Methylhexanamide.

Purify the crude product by vacuum distillation or column chromatography.
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Diagram of Synthesis Workflow:
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Synthesis Workflow for N-Methylhexanamide
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Logical Flow for Spectroscopic Identification of N-Methylhexanamide

Sample Analysis
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and integration for all proton environments. alkane absorption bands. and analyze fragmentation patterns.
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Structure Confirmed as

N-Methylhexanamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N-Methylhexanamide chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216667/docs#n-methylhexanamide-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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